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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041

Rebaudioside N: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rebaudioside N is a minor steviol glycoside, a class of natural sweeteners isolated from the
leaves of Stevia rebaudiana Bertoni. These compounds are of significant interest due to their
potential as non-caloric sugar substitutes. This document provides a technical overview of
Rebaudioside N, focusing on its chemical properties, analytical data, and relevant
experimental procedures.

Chemical and Physical Data

A summary of the key chemical identifiers and properties for Rebaudioside N is provided

below.
Property Value Source
CAS Number 1220616-46-5 [112113114]
Molecular Formula Cs6Ho0032 [11[31[5]
Molecular Weight 1275.29 g/mol [1][5]
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Quantitative Analytical Data

The following table summarizes the *H and 3C NMR spectral data for Rebaudioside N, which
is crucial for its structural identification and characterization.

Table 1: *H and 3C NMR Spectral Data for Rebaudioside N in CsDsN
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Position oC (ppm) OoH (ppm), J (Hz)

Steviol Aglycone

1 40.5 0.95, 2.20
2 19.5 1.65, 2.35
3 38.0 1.10, 2.62
4 44.2 -

5 57.5 1.25

6 22.5 1.95, 2.05
7 42.1 1.50, 1.65
8 41.8 1.85

9 51.0 1.05

10 39.8 1.15

11 19.0 1.70, 1.80
12 35.5 1.90, 2.25
13 85.5 -

14 45.8 2.05, 2.45
15 47.5 2.15,2.30
16 155.8 -

17 104.5 5.04, 5.68
18 28.5 1.39 (s)
19 176.8 -

20 16.5 1.15(s)
Glucose |

1 94.1 6.22 (d, 8.4)
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2 81.1 4.55 (m)

3 88.8 4.34 (m)

4 70.4 4.28 (m)

5' 78.2 3.91 (m)

6' 62.7 4.12,4.34 (m)
Glucose I

1" 105.2 5.58 (d, 7.8)
2" 76.8 4.16 (m)

3" 87.2 4.36 (M)

4" 69.7 4.14 (m)

5" 77.8 3.62 (m)

6" 62.9 4.14, 4.36 (m)
Glucose Il

i 98.3 5.03 (d, 7.8)
2" 79.0 4.42 (m)

3" 78.6 4.32 (m)

4™ 715 4.05 (m)

5" 78.6 3.85 (M)

6" 62.9 4.16, 4.32 (m)
Rhamnose

1 102.1 5.85 (br s)

2" 72.8 4.65 (m)

3 725 4.58 (m)

4" 745 4.45 (m)
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5 70.1 4.95 (m)

6" 18.8 1.65 (d, 6.0)

Experimental Protocols
Isolation and Purification of Rebaudioside N

The isolation of Rebaudioside N is typically performed from commercial extracts of Stevia

rebaudiana leaves. A common method involves the following steps:

Initial Extraction: The commercial extract is subjected to repeated isocratic elution using a
suitable chromatographic system.

Chromatography: A Dionex UPLC ultimate 3000 system equipped with a Phenomenex Luna
NH2 guard column is often employed.

Elution: The mobile phase is typically a mixture of acetonitrile and water (e.g., 72%
acetonitrile).

Collection and Drying: The fraction containing Rebaudioside N is collected and dried under
a stream of nitrogen to yield the purified compound.

Structural Elucidation

The structure of Rebaudioside N is determined using a combination of spectroscopic

techniques:

NMR Spectroscopy: 1D (*H and 13C) and 2D (COSY, HMQC, HMBC) NMR spectra are
recorded to establish the connectivity of protons and carbons. The spectral data is typically
referenced to the residual solvent signal.

Mass Spectrometry: High-resolution mass spectrometry is used to confirm the molecular
weight and elemental composition.

Hydrolysis Studies

To confirm the constituent sugar moieties and the aglycone, hydrolysis studies are performed:
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e Acid Hydrolysis: Treatment with a dilute acid (e.g., 5% H2S0a4) cleaves the glycosidic bonds,
releasing the individual sugars (D-glucose and L-rhamnose) and the steviol aglycone. The
released sugars are identified by comparison with authentic standards using techniques like
thin-layer chromatography (TLC).

o Enzymatic Hydrolysis: Specific enzymes can be used to selectively cleave glycosidic
linkages, aiding in the structural elucidation. The resulting aglycone is identified by
comparison of its spectroscopic data (e.g., *H NMR) and co-TLC with a standard sample of
steviol.

Biological Activity and Signaling Pathways

As a minor steviol glycoside, Rebaudioside N has not been as extensively studied as the more
abundant compounds like Rebaudioside A and Stevioside. Consequently, there is a lack of
specific data on its biological activities and interactions with cellular signaling pathways in the
current scientific literature.

However, steviol glycosides as a class are known to interact with sweet taste receptors
(TIR2/T1R3) to elicit a sweet taste. Furthermore, some steviol glycosides have been shown to
modulate other cellular pathways. For illustrative purposes, the following diagram depicts a
generalized workflow for investigating the interaction of a steviol glycoside with a cellular
receptor.
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Caption: A generalized experimental workflow for studying the in vitro activity of Rebaudioside
N.

Conclusion

Rebaudioside N is a structurally characterized minor steviol glycoside from Stevia rebaudiana.
While detailed analytical data for its identification exists, further research is required to fully
elucidate its specific biological activities and potential applications. The experimental protocols
outlined in this guide provide a foundation for researchers to conduct further investigations into
this and other minor steviol glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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